N-(2-(2-oxo-2-(phenethylamino)ethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)cyclopropanecarboxamide

• IUPAC Name: N-[2-[2-oxo-2-(2-phenylethylamino)ethyl]-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]cyclopropanecarboxamide
• InChI: InChI=1S/C19H22N4O2S/c24-17(20-9-8-13-4-2-1-3-5-13)10-23-18(21-19(25)14-6-7-14)15-11-26-12-16(15)22-23/h1-5,14H,6-12H2,(H,20,24)(H,21,25)
• InChI Key: CPXKYXAUPLEOFL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NC2=C3CSCC3=NN2CC(=O)NCCC4=CC=CC=C4
• Molecular Formula: C19H22N4O2S
• Molecular Weight: 370.5 g/mol

Description

N-(2-(2-oxo-2-(phenethylamino)ethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C19H22N4O2S and its molecular weight is 370.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques and Chemical Properties

Synthetic Pathways and Chemical Reactions

The synthesis of similar compounds involves intricate chemical reactions, including intramolecular cyclization and the formation of fused heterocycles. For instance, the synthesis of thio- and furan-fused heterocycles, such as furopyranone and thienopyrrolone derivatives, from corresponding acid derivatives highlights the complexity and versatility of synthetic routes in creating complex molecules with potential biological activities (Ergun et al., 2014).

Potential Biological Activities

Anticancer Properties

Research on carboxamide derivatives of benzo[b][1,6]naphthyridines demonstrates the potential anticancer activities of such compounds. These derivatives exhibit significant cytotoxicity against various cancer cell lines, including murine leukemia and human leukemia cells, indicating their potential as therapeutic agents in cancer treatment (Deady et al., 2003).

Antimicrobial Activities

The synthesis and evaluation of thienopyrimidine derivatives reveal promising antimicrobial properties. These compounds are synthesized through reactions involving ethyl nicotinate and hydrazine hydrate, among others, leading to the production of derivatives with significant in vitro antimicrobial activities (Gad-Elkareem et al., 2011).

Phytohormone Biosynthesis Inhibition

A distinct application involves the use of pyrazinamide derivatives to inhibit ethylene biosynthesis in plants, showcasing the potential of these compounds to regulate plant metabolism and extend the shelf life of agricultural products (Sun et al., 2017).